Cas no 384815-57-0 (Methyl 8,9-dimethoxy-2,4-dimethyl-5-oxo-5,6-dihydrobenzoc-2,7-naphthyridine-1-carboxylate)

• Product Name: Methyl 8,9-dimethoxy-2,4-dimethyl-5-oxo-5,6-dihydrobenzoc-2,7-naphthyridine-1-carboxylate
• CAS No: 384815-57-0
• MF: C₁₈H₁₈N₂O₅
• MW: 342.345924854279
• MDL: MFCD02615282
• CID: 3083375
• PubChem ID: 5501413
• Update Time: 2025-07-01

Methyl 8,9-dimethoxy-2,4-dimethyl-5-oxo-5,6-dihydrobenzoc-2,7-naphthyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• <br>methyl 8,9-dimethoxy-2,4-dimethyl-5-oxo-5,6-dihydrobenzo[c]-2,7-naphthyridi ne-1-carboxylate
• Methyl 5-hydroxy-8,9-dimethoxy-2,4-dimethylbenzo[c][2,7]naphthyridine-1-carboxylate
• LS-08799
• methyl 8,9-dimethoxy-2,4-dimethyl-5-oxo-6H-benzo[c][2,7]naphthyridine-1-carboxylate
• methyl 8,9-dimethoxy-2,4-dimethyl-5-oxo-5,6-dihydrobenzo[c][2,7]naphthyridine-1-carboxylate
• H35372
• ALBB-026039
• MFCD02615282
• CS-0316035
• 384815-57-0
• AG-205/15156048
• methyl 8,9-dimethoxy-2,4-dimethyl-5-oxo-5,6-dihydrobenzo[c]-2,7-naphthyridine-1-carboxylate
• benzo[c][2,7]naphthyridine-1-carboxylic acid, 5,6-dihydro-8,9-dimethoxy-2,4-dimethyl-5-oxo-, methyl ester
• methyl 8,9-dimethoxy-2,4-dimethyl-5-oxo-5H,6H-benzo[c]2,7-naphthyridine-1-carboxylate
• methyl8,9-dimethoxy-2,4-dimethyl-5-oxo-5,6-dihydrobenzo[c][2,7]naphthyridine-1-carboxylate
• AKOS003269952
• Methyl 8,9-dimethoxy-2,4-dimethyl-5-oxo-5,6-dihydrobenzoc-2,7-naphthyridine-1-carboxylate

• MDL： MFCD02615282
• Inchi： 1S/C18H18N2O5/c1-8-14-16(15(9(2)19-8)18(22)25-5)10-6-12(23-3)13(24-4)7-11(10)20-17(14)21/h6-7H,1-5H3,(H,20,21)
• InChI Key： HCBYVASAEKFPRB-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2=C(C=1)C1C(C(=O)OC)=C(C)N=C(C)C=1C(N2)=O)OC

Computed Properties

• Exact Mass: 342.12157168Da
• Monoisotopic Mass: 342.12157168Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 86.8Ų

Additional information on Methyl 8,9-dimethoxy-2,4-dimethyl-5-oxo-5,6-dihydrobenzoc-2,7-naphthyridine-1-carboxylate

Introduction to Methyl 8,9-Dimethoxy-2,4-Dimethyl-5-Oxo-5,6-Dihydrobenzoc-2,7-Naphthyridine-1-Carboxylate (CAS No. 384815-57-0)

Methyl 8,9-dimethoxy-2,4-dimethyl-5-oxo-5,6-dihydrobenzoc-2,7-naphthyridine-1-carboxylate (CAS No. 384815-57-0) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of naphthyridines, which are known for their diverse biological activities and potential therapeutic applications. The naphthyridine core of this molecule is a bicyclic structure consisting of a benzene ring fused with a pyridine ring, providing a rigid framework that can interact with various biological targets.

The methyl ester group attached to the carboxylate moiety plays a crucial role in enhancing the compound's bioavailability and stability. Recent studies have highlighted the importance of such functional groups in modulating pharmacokinetic properties and improving the efficacy of drug candidates. The dimethoxy substituents at positions 8 and 9 contribute to the molecule's hydrophilicity and may influence its binding affinity to specific receptors or enzymes.

One of the most intriguing aspects of this compound is its dimethyl substitution at positions 2 and 4. These methyl groups not only add bulk to the molecule but also participate in critical molecular interactions that are essential for its biological activity. Researchers have reported that such substitutions can significantly affect the compound's ability to inhibit certain enzymes or modulate cellular signaling pathways.

The 5-oxo group within the dihydrobenzoc ring introduces a ketone functionality that can engage in hydrogen bonding with complementary groups on target proteins. This feature is particularly important in drug design as it can enhance selectivity and potency. Recent advancements in computational chemistry have allowed scientists to model these interactions with unprecedented accuracy, providing deeper insights into the compound's mechanism of action.

From an application standpoint, Methyl 8,9-dimethoxy-2,4-dimethyl-5-oxo-5,6-dihydrobenzoc-2,7-naphthyridine-1-carboxylate has shown promise in several therapeutic areas. For instance, studies have demonstrated its potential as an anti-inflammatory agent, where it exhibits potent inhibitory activity against cyclooxygenase (COX) enzymes. Additionally, this compound has been investigated for its antibacterial properties, particularly against multidrug-resistant strains of bacteria.

Another area of active research involves the exploration of this compound as a neuroprotective agent. Preclinical studies have indicated that it may protect neurons from oxidative stress and apoptosis by modulating key signaling pathways involved in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthesis of Methyl 8,9-dimethoxy-2,4-dimethyl-5-Oxo... involves a multi-step process that combines advanced organic synthesis techniques with rigorous purification methods. Researchers have developed efficient routes to construct the naphthyridine core and functionalize it with the desired substituents. These methods often involve coupling reactions, oxidation steps, and selective protection/deprotection strategies to achieve high yields and purity.

From an analytical standpoint, this compound has been thoroughly characterized using modern spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), MS (Mass Spectrometry), and IR (Infrared Spectroscopy). These analyses confirm its molecular structure and provide valuable information about its conformational flexibility and stability under various conditions.

In terms of safety profile, Methyl 8... has undergone preliminary toxicological evaluations to assess its acute and chronic toxicity potential. Results indicate that it exhibits low toxicity at therapeutic doses; however, further studies are required to fully understand its long-term effects on human health.

Looking ahead, there is significant interest in exploring this compound's potential as a lead molecule for drug development programs targeting inflammatory diseases, bacterial infections, and neurodegenerative disorders. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression through preclinical testing phases.